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Compound of Interest

Compound Name: 3-Hydroxybutyl octanoate

CAS No.: 43201-95-2

Cat. No.: B11741054

Get Quote

Executive Summary
3-Hydroxybutyl octanoate (3HBO) represents a strategic evolution in exogenous ketone

therapeutics. Unlike the canonical "ketone monoester" ((R)-3-hydroxybutyl (R)-3-

hydroxybutyrate), which delivers

-hydroxybutyrate (BHB) directly, 3HBO is a dual-precursor substrate. It delivers octanoate (C8),
a highly ketogenic medium-chain fatty acid, and 1,3-butanediol (1,3-BD), a ketogenic alcohol.

The bioavailability of 3HBO is governed by its unique physicochemical properties—specifically

its amphiphilic nature (unlike the fully lipophilic diester variants)—and its requisite hydrolysis in

the gastrointestinal tract. This guide details the pharmacokinetic (PK) challenges, metabolic

fate, and formulation strategies required to maximize the therapeutic efficacy of oral 3HBO.

Physicochemical Profile & Molecular Logic
Structural Attributes
3HBO is the monoester of 1,3-butanediol and octanoic acid.
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Lipophilicity (LogP): ~3.2. This places it in the "sweet spot" for membrane permeability but

challenges aqueous solubility.

Amphiphilicity: Unlike the bis-octanoyl diester (which is strictly hydrophobic), the monoester

retains a free hydroxyl group at the C3 position. This confers partial polarity, potentially

facilitating self-emulsification in the gut lumen compared to triglycerides (e.g., tricaprylin).

The "Dual-Fuel" Mechanism
Upon ingestion, 3HBO functions as a prodrug for two distinct ketogenic substrates:

Octanoate (C8): Rapidly absorbed via the portal vein (bypassing the lymphatic system) and

obligately oxidized in the liver to Acetyl-CoA, driving rapid ketogenesis.

1,3-Butanediol: Absorbed and converted hepatically via alcohol dehydrogenase (ADH) and

aldehyde dehydrogenase (ALDH) into BHB.

Metabolic Fate & Bioavailability Pathways
The bioavailability of 3HBO is not merely "absorption" but the efficiency of its conversion to

circulating ketone bodies. The pathway involves hydrolysis, absorption, and hepatic

processing.[1][2]

Hydrolysis Kinetics
The rate-limiting step for 3HBO bioavailability is often luminal hydrolysis.

Enzyme Specificity: Pancreatic lipase typically targets the sn-1 and sn-3 positions of

triglycerides. 3HBO, being a primary ester of a diol, is a substrate for carboxyl ester lipases.

Efficiency: Hydrolysis yields free octanoic acid and 1,3-butanediol. Incomplete hydrolysis

may lead to lymphatic transport of the intact ester, delaying the PK peak (

).

Visualization: The Dual-Pathway Metabolism
The following diagram illustrates the divergent metabolic fates of the 3HBO hydrolysis products

and their convergence on hepatic ketogenesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3810007/
https://patents.google.com/patent/US20140194509A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11741054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gastrointestinal Lumen

Hepatocyte (Liver)

Systemic Circulation

3-Hydroxybutyl Octanoate
(Oral Formulation)

Hydrolysis
(Lipases)

Octanoate (C8) 1,3-Butanediol

Beta-Oxidation
(Mitochondria)

Portal Vein Transport

ADH / ALDH
Enzymes

Portal Vein Transport

Acetyl-CoA

Circulating BHB
(Therapeutic Goal)

Direct Conversion

Ketogenesis
(HMG-CoA Cycle)

Acetoacetate Systemic Distribution

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b11741054/docs?utm_src=pdf-body-img#technical-guide-bioavailability-of-oral-3-hydroxybutyl-octanoate-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11741054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Metabolic trajectory of 3-hydroxybutyl octanoate. Note the convergence of the fatty

acid oxidation pathway (Octanoate) and the alcohol oxidation pathway (Butanediol) to

maximize hepatic ketogenic capacity.

Formulation Strategies for Enhanced Bioavailability
Given the lipophilicity of 3HBO, simple aqueous solutions result in poor dispersion, erratic

gastric emptying, and variable bioavailability.

Self-Emulsifying Drug Delivery Systems (SEDDS)
To minimize the variability in

and

, SEDDS formulations are superior to neat oil ingestion.

Mechanism: SEDDS spontaneously form fine emulsions (droplet size <50 nm) in GI fluids,

increasing the surface area for lipases.

Component Ratio: A proven starting ratio for 3HBO SEDDS is:

Active: 3-Hydroxybutyl Octanoate (40-60%)

Surfactant: Polysorbate 80 or PEG-40 Hydrogenated Castor Oil (30%)

Co-surfactant: Ethanol or Propylene Glycol (10-30%)

Comparison of Formulation Types
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Parameter Neat Liquid (Oil) Standard Emulsion
SEDDS
Formulation

Dispersibility
Poor (Phase

separation)

Moderate (Requires

agitation)
High (Spontaneous)

Droplet Size
>10

m

1–10

m
<200 nm

Lipolysis Rate Slow / Variable Moderate Rapid

(BHB) 90–120 min 60–90 min 30–60 min

GI Tolerability Low (Nausea/Cramps) Moderate Improved

Experimental Protocols
Protocol A: In Vitro Lipolysis Assessment
To validate the release rate of octanoate and butanediol prior to in vivo testing.

Preparation: Prepare simulated intestinal fluid (SIF) containing bile salts (5 mM) and

phospholipids (1.25 mM) at pH 6.5.

Digestion: Add 3HBO formulation to SIF (final conc. 10 mg/mL). Initiate reaction by adding

Pancreatin extract (Tributyrin units > 2000).

Titration: Maintain pH 6.5 using a pH-stat titrator with 0.1M NaOH. The volume of NaOH

consumed correlates directly to free fatty acid (octanoate) release.

Quantification: At

min, extract aliquots. Analyze for 1,3-butanediol appearance using GC-FID (Gas
Chromatography - Flame Ionization Detector).

Protocol B: In Vivo Pharmacokinetic Study (Rat Model)
To determine oral bioavailability (
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) and kinetic parameters.

Subjects: Male Sprague-Dawley rats (n=8 per arm), fasted 12h.

Dosing:

Arm 1: Oral Gavage (PO) of 3HBO SEDDS (2 g/kg).

Arm 2: Intravenous (IV) infusion of equimolar BHB (Control for absolute bioavailability

calculation).

Sampling: Tail vein blood at 0, 15, 30, 60, 120, 240, 360 min.

Analytes: Plasma BHB and Acetoacetate (via enzymatic assay or LC-MS/MS).

Analysis: Calculate

,

, and

using non-compartmental analysis (WinNonlin).

Bioavailability Data Summary
The following data represents synthesized values from comparative studies of ketone esters

and MCT analogues.
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PK Parameter
3-Hydroxybutyl
Octanoate (Est.)

Tricaprylin (MCT
C8)

Ketone Monoester
(BHB-ester)

(Total Ketones) 1.5 – 2.5 mM 0.5 – 1.0 mM 3.0 – 5.0 mM

45 – 60 min 60 – 90 min 30 – 45 min

Duration (

mM)
4 – 6 hours 2 – 3 hours 2 – 3 hours

Caloric Density ~6.5 kcal/g 8.3 kcal/g ~4.5 kcal/g

Metabolic Advantage
Sustained release via

dual pathway

Rapid oxidation,

shorter duration

Rapid peak, rapid

crash

Interpretation: 3HBO offers a "middle ground" pharmacokinetic profile. It avoids the sharp

spike-and-crash of pure BHB esters while providing significantly higher ketogenic potential than

standard MCT oil due to the contribution of the butanediol backbone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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